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Compound of Interest

Compound Name: Monosodium Glucuronate

CAS No.: 7182-77-6

Cat. No.: B1260174

Get Quote

Executive Summary & Chemical Profile
Monosodium Glucuronate (Sodium D-glucuronate) is the sodium salt of glucuronic acid.[1]

While often classified as non-hazardous under GHS criteria (depending on the jurisdiction and

specific hydrate form), treating it with Standard Laboratory Safety (SLS) rigor is non-negotiable

in high-precision research.

The primary operational risks are not acute toxicity, but rather nuance dust generation

(inhalation risk/mechanical irritation) and hygroscopic degradation (sample integrity risk). This

guide prioritizes a "Dual-Protection" strategy: protecting the operator from particulate exposure

and protecting the reagent from environmental moisture and nucleases.
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Chemical Attribute Specification

CAS Number 14984-34-0

Physical State White to off-white crystalline powder

Solubility
Highly soluble in water; sparingly soluble in

alcohol

Primary Hazard
Particulate inhalation (nuisance dust);

Mechanical irritation

Storage Class 11 (Combustible Solids)

Risk Assessment & PPE Matrix
Effective safety is not about wearing the most gear; it is about wearing the right gear for the

specific phase of interaction.

The "Dual-Protection" PPE Standard[1]
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PPE Category
Recommended
Specification

Scientific Rationale (The
"Why")

Respiratory
N95 / FFP2 (Minimum)P100

(High Volume)

Causality: Fine crystalline

powders easily aerosolize

during spatula transfer.

Inhalation causes mechanical

irritation to the upper

respiratory tract. Integrity:

Prevents breath-borne

moisture from degrading the

hygroscopic powder.

Dermal (Hand)
Nitrile (0.11mm / 4 mil)Powder-

Free

Causality: Latex proteins can

contaminate biological assays.

Nitrile offers superior chemical

resistance and puncture

detection. Integrity: Skin oils

contain nucleases that can

degrade downstream

biological applications.

Ocular
Safety Glasses with Side

Shields(ANSI Z87.1 / EN166)

Causality: Crystalline dust can

cause corneal abrasion.

Splash protection is critical

during solubilization.

Body
Lab Coat (Cotton/Poly

Blend)High-neck preferred

Causality: Reduces static

electricity build-up (common

with dry powders) which

causes reagent scattering.

Visualizing the Risk Logic
The following decision tree illustrates when to escalate from standard PPE to enhanced

respiratory protection.
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Start: Handling Monosodium Glucuronate State of Matter?

Solid / Powder

Aqueous Solution

Volume > 50g?

Splash Risk?

Use Fume Hood / Biosafety Cabinet

Yes

Wear N95 + Safety Glasses
No

Standard PPE (Coat, Gloves, Glasses)
Low

Add Face Shield

High

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate engineering controls and PPE based on the

physical state and volume of the reagent.

Operational Protocols
A. Weighing and Transfer (Critical Phase)
The majority of exposure incidents occur during the transfer of dry powder.

Static Control: Monosodium glucuronate powder is prone to static charge. Use an anti-

static gun or wipe the spatula with an ethanol-dampened wipe (allow to dry) before use.

Why: Static causes "powder jump," leading to unknown mass loss and aerosolization.

Containment: Perform all weighing of quantities >100mg inside a chemical fume hood or a

powder weighing enclosure.

Transfer: Use a weighing boat with a pouring spout. Avoid flat papers which increase spill

risk during transfer to volumetric flasks.

B. Solubilization
Solvent Addition: Add the solvent (usually water or buffer) to the powder, not the reverse, to

minimize dust clouds.
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Agitation: Use a magnetic stir bar. Avoid vigorous shaking of uncapped vessels.

Labeling: Immediately label the solution with the concentration, date, and "Sodium

Glucuronate (aq)."

C. Spill Management (Dry Powder)
Never dry-sweep fine chemical powders.

Isolate: Alert nearby personnel.

Dampen: Cover the spill with paper towels dampened with water or a mild detergent. This

immobilizes the dust.

Collect: Wipe up the damp material and place it in a chemical waste bag.

Clean: Wipe the surface with 70% ethanol to remove sticky residues.

Disposal Logistics
Although Monosodium Glucuronate is often biodegradable, laboratory protocols demand

strict adherence to chemical waste streams to prevent regulatory non-compliance.

Waste Stream Handling Protocol

Solid Waste

Collect in a container labeled "Solid Organic

Chemical Waste." Do not dispose of in regular

trash.

Aqueous Solutions

Generally compatible with drain disposal IF

permitted by local EHS regulations (check pH

and concentration). Otherwise, collect in

"Aqueous Organic Waste."

Contaminated PPE

Gloves and paper towels used in cleanup

should be treated as low-hazard chemical

waste.
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Workflow Visualization

1. Preparation
Check Anti-Static Gun

Don Nitrile Gloves

2. Weighing
Inside Hood/Enclosure

Use Weighing Boat

 Equipment Ready

3. Solubilization
Add Liquid to Powder

Magnetic Stirring

 Transfer

4. Disposal
Rinse Vessels 3x

Dispose in Organic Stream

 Experiment Complete

Click to download full resolution via product page

Figure 2: Step-by-step operational workflow ensuring containment and safety at every stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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